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Compound of Interest

Compound Name: 4-Bromo-4'-methoxybiphenyl

Cat. No.: B1277834

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 4-Bromo-
4'-methoxybiphenyl, a crucial biphenyl derivative in synthetic organic chemistry and materials
science. This document outlines its key physical properties, standardized experimental
protocols for their determination, and a visual workflow to ensure accurate and reproducible
measurements.

Data Presentation: Physical Properties

The quantitative data for 4-Bromo-4'-methoxybiphenyl is summarized in the table below. For
comparative context, data for related, structurally similar compounds are also included.

Molecular . . . .
Molecular . Melting Point Boiling Point
Compound Weight ( g/mol
Formula ) (°C) (°C)
4-Bromo-4'- ) 0 (reported, likely
_ Ci13H11BrO 263.13[1][2][3] 143-145 (lit.)[1]
methoxybiphenyl erroneous)[2][4]
4-
) Ci3H120 184.23 90 157 @ 10 mmHg
Methoxybiphenyl
4-Bromobiphenyl  Ci2HoBr 233.10 82-86 (lit.) 310 (lit.)
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Note on Boiling Point: The reported boiling point of 0°C for 4-Bromo-4'-methoxybiphenyl is
inconsistent with its molecular structure and high melting point, suggesting a database error.[2]
[4] Based on the boiling points of the structurally related compounds, 4-bromobiphenyl and 4-
methoxybiphenyl, the actual boiling point of 4-Bromo-4'-methoxybiphenyl at atmospheric
pressure is expected to be significantly above 300°C. Due to the high temperature required, it
would likely be determined under reduced pressure to prevent thermal decomposition.

Experimental Protocols

Accurate determination of physical properties such as melting and boiling points is fundamental
for compound identification and purity assessment.

Melting Point Determination of a Crystalline Solid

The melting point of a pure crystalline solid is a sharp, well-defined temperature range at which
the substance transitions from a solid to a liquid. Impurities typically depress and broaden this
range. The capillary method is a standard and reliable technique.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt)

Glass capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Watch glass or weighing paper
Procedure:

o Sample Preparation: Ensure the 4-Bromo-4'-methoxybiphenyl sample is a fine,
homogeneous powder. If the crystals are large, gently grind them using a clean, dry mortar
and pestle. The sample must be completely dry, as moisture can depress the melting point.

o Packing the Capillary Tube:
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o Place a small amount of the powdered sample onto a watch glass.

o Press the open end of a capillary tube into the powder, forcing a small amount of the
sample into the tube.

o Invert the tube and tap its sealed end gently on a hard surface to compact the solid at the
bottom. The packed sample height should be approximately 1-2 mm for optimal heat
transfer.

e Measurement:
o Place the packed capillary tube into the heating block of the melting point apparatus.

o If the approximate melting point is unknown, a rapid preliminary heating (e.g., 10-20°C per
minute) can be performed to get an estimate.

o For an accurate measurement, set the apparatus to heat rapidly to a temperature about
10-15°C below the expected melting point.

o Then, reduce the heating rate to 1-2°C per minute to allow for thermal equilibrium between
the sample and the thermometer.

» Data Recording:

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the last crystal melts and the entire sample is in a liquid
state (the end of the melting range).

o For a pure compound, this range should be narrow (0.5-2°C).

Visualization of Experimental Workflow

The following diagram illustrates the standard workflow for determining the melting point of 4-
Bromo-4'-methoxybiphenyl using the capillary method.
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Sample Preparation
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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